Cas no 79292-26-5 (Zirconium, trichloro(η5-2,4-cyclopentadien-1-yl)[1,2-di(methoxy-κO)ethane]-)

• Product Name: Zirconium, trichloro(η5-2,4-cyclopentadien-1-yl)[1,2-di(methoxy-κO)ethane]-
• CAS No: 79292-26-5
• CID: 5232534
• Update Time: 2025-10-28

Zirconium, trichloro(η5-2,4-cyclopentadien-1-yl)[1,2-di(methoxy-κO)ethane]- Chemical and Physical Properties

Names and Identifiers

• Zirconium, trichloro(η5-2,4-cyclopentadien-1-yl)[1,2-di(methoxy-κO)ethane]-
• Trichloro(cyclopentadienyl)(1,2-dimethoxyethane)zirconium

• Inchi： 1S/C5.C4H10O2.3ClH.Zr/c1-2-4-5-3-1;1-5-3-4-6-2;;;;/h;3-4H2,1-2H3;3*1H;/q-1;;;;;+4/p-3
• InChI Key： JCMJQLNEDYSISA-UHFFFAOYSA-K
• SMILES： [Cl-][Zr+4]12345(O(CCO1C)C)(C1=C2C3=C4[C-]51)([Cl-])[Cl-]

Additional information on Zirconium, trichloro(η5-2,4-cyclopentadien-1-yl)[1,2-di(methoxy-κO)ethane]-

Zirconium, Trichloro(η5-2,4-Cyclopentadien-1-yl)[1,2-Di(methoxy-κO)Ethane]

Zirconium compounds have long been a subject of interest in the fields of organometallic chemistry and materials science. Among these, the compound with CAS No. 79292-26-5, commonly referred to as Zirconium, trichloro(η5-2,4-cyclopentadien-1-yl)[1,2-di(methoxy-κO)ethane], stands out due to its unique structural properties and potential applications in catalysis and materials synthesis. This compound is a transition metal complex that combines zirconium with a cyclopentadienyl ligand and a di(methoxy)ethane ligand system. Its structure and reactivity have been extensively studied in recent years, leading to significant advancements in understanding its role in various chemical processes.

The cyclopentadienyl ligand (Cp), which is η5-coordinated to zirconium in this compound, plays a crucial role in stabilizing the metal center and influencing its electronic properties. The η5 coordination mode ensures a strong bonding interaction between the Cp ring and the zirconium atom, which is essential for maintaining the stability of the complex. Recent studies have highlighted the importance of such ligands in modulating the electronic environment around transition metals, thereby enhancing their catalytic activity in processes such as olefin polymerization and alkene insertion reactions.

In addition to the cyclopentadienyl ligand, the compound features a di(methoxy)ethane ligand system. This ligand acts as a bidentate donor through its methoxy groups (κO), providing additional stabilization to the zirconium center. The methoxy groups also contribute to the overall polarity of the molecule, which can influence its solubility and reactivity in different solvents. Recent research has demonstrated that such ligands can significantly impact the selectivity and efficiency of zirconium-based catalysts in industrial applications.

The trichloro substitution on the zirconium center further enhances the versatility of this compound. Chlorine atoms are known for their ability to act as leaving groups, facilitating various substitution reactions that are critical in catalytic cycles. This property makes the compound particularly useful in processes requiring dynamic equilibrium between different coordination states of zirconium. For instance, in olefin polymerization catalysis, such substitution dynamics are essential for achieving high polymer yields and controlling polymer chain growth.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure of this compound. Density functional theory (DFT) calculations have revealed that the combination of Cp and di(methoxy)ethane ligands creates a unique electronic environment around zirconium that promotes specific reaction pathways. These findings have been instrumental in designing new generations of zirconium-based catalysts with improved performance characteristics.

Moreover, experimental studies have explored the potential of this compound as a precursor for generating nanoparticles with tailored properties. By carefully controlling reaction conditions such as temperature and solvent polarity, researchers have successfully synthesized zirconium nanoparticles with high surface area and catalytic activity. These nanoparticles hold promise for applications in heterogeneous catalysis, where their ability to facilitate selective transformations under mild conditions is highly desirable.

The synthesis of Zirconium, trichloro(η5-2,4-cyclopentadien-1-yl)[1,2-di(methoxy-κO)ethane] typically involves multi-step procedures that require precise control over reaction conditions. Common methods include metal-halogen exchange reactions or direct insertion strategies using suitable precursors. The choice of synthesis route often depends on factors such as desired purity levels and scalability requirements for industrial applications.

In terms of applications, this compound has shown remarkable potential in olefin polymerization catalysis. Its ability to coordinate alkenes effectively while maintaining high thermal stability makes it an ideal candidate for producing polymers with controlled molecular weights and architectures. Recent studies have demonstrated that by tuning the ligand environment around zirconium, it is possible to achieve unprecedented levels of polymer chain control during polymerization processes.

Beyond catalysis, this compound has also found applications in organometallic synthesis where precise control over metal-ligand interactions is crucial. For example, it has been used as a precursor for generating highly reactive intermediates that participate in cross-coupling reactions or other transformations requiring transition metal involvement.

Looking ahead, ongoing research continues to explore new avenues for leveraging the unique properties of this compound. Potential areas of investigation include its use in asymmetric catalysis for producing chiral molecules or its integration into hybrid materials combining organic and metallic components for advanced electronic applications.

In conclusion,Zirconium,trichloro(η5-cyclopentadienyl)[di(methoxy)ethane] represents a fascinating example of how careful design at the molecular level can lead to materials with exceptional functional properties. As research progresses,m further insights into its structure-reactivity relationships will undoubtedly unlock new opportunities for advancing both fundamental chemistry and applied technologies.